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Compound of Interest

Compound Name: 2-Chloro-6-methylpyrazine

Cat. No.: B130241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-6-methylpyrazine is a substituted pyrazine derivative that serves as a versatile

building block in organic synthesis. Its unique electronic and structural properties make it a

valuable intermediate in the development of pharmaceuticals, agrochemicals, and flavor and

fragrance compounds.[1] The pyrazine ring, a six-membered aromatic heterocycle with two

nitrogen atoms, is a common scaffold in biologically active molecules. The presence of a

chlorine atom provides a reactive site for nucleophilic substitution and cross-coupling reactions,

while the methyl group influences the molecule's steric and electronic properties. This guide

provides a comprehensive overview of the fundamental properties, synthesis, and

characterization of 2-Chloro-6-methylpyrazine.

Fundamental Properties
A summary of the core physicochemical properties of 2-Chloro-6-methylpyrazine is presented

below. These properties are crucial for its handling, storage, and application in various

chemical processes.
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Property Value Reference(s)

Molecular Formula C₅H₅ClN₂

Molecular Weight 128.56 g/mol

CAS Number 38557-71-0 [2]

Appearance
Colorless to slightly yellow

crystal or oily liquid
[1]

Melting Point
18-21 °C (as an oily liquid); 50-

54 °C (as a crystalline solid)
[1]

Boiling Point 83 °C @ 35 mmHg [1]

Solubility

Sparingly soluble in water;

Soluble in organic solvents

such as ethanol.

[3]

Purity (typical) ≥98% (by GC) [1]

Synthesis and Purification
While a specific, peer-reviewed synthesis protocol for 2-Chloro-6-methylpyrazine is not

readily available in the searched literature, a plausible and efficient method can be derived from

established synthetic routes for analogous pyrazine derivatives. The most common approach

involves the nucleophilic aromatic substitution (SNAr) on a more substituted pyrazine

precursor.

Proposed Synthesis via Nucleophilic Aromatic
Substitution
A likely synthetic route involves the selective methylation of 2,6-dichloropyrazine. This can be

achieved using a Grignard reagent or an organolithium reagent in the presence of a suitable

catalyst.
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2,6-Dichloropyrazine

2-Chloro-6-methylpyrazine

1. Methylating Agent
2. Work-up

Methylating Agent
(e.g., CH₃MgBr or CH₃Li)

Anhydrous Solvent
(e.g., THF, Diethyl Ether)

Purification
(Column Chromatography or Recrystallization)

Aqueous Work-up
(e.g., NH₄Cl solution)

Pure Product

Sample Preparation
(Dissolve in CDCl₃)

NMR Spectrometer
(400 MHz)

¹H NMR Acquisition ¹³C NMR Acquisition

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shift, Integration, Multiplicity)
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2-Chloro-6-methylpyrazine

Nucleophilic Aromatic
Substitution (SNAr)

Nucleophile (Nu⁻)

Palladium-Catalyzed
Cross-Coupling

Coupling Partner
(e.g., R-B(OH)₂, R-SnBu₃)

Substituted Pyrazines
(e.g., ethers, amines, thioethers)

Biaryl or Heteroaryl
Pyrazines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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